Cas no 1946335-75-6 (7-(1,1-Dimethylethyl)-3,4-dihydro-N-[4-(2-oxo-1-azetidinyl)phenyl]-2(1H)-isoquinolinecarboxamide)

• Product Name: 7-(1,1-Dimethylethyl)-3,4-dihydro-N-[4-(2-oxo-1-azetidinyl)phenyl]-2(1H)-isoquinolinecarboxamide
• CAS No: 1946335-75-6
• MF: C₂₃H₂₇N₃O₂
• MW: 377.479385614395
• CID: 5406861
• Update Time: 2025-06-29

7-(1,1-Dimethylethyl)-3,4-dihydro-N-[4-(2-oxo-1-azetidinyl)phenyl]-2(1H)-isoquinolinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(1,1-Dimethylethyl)-3,4-dihydro-N-[4-(2-oxo-1-azetidinyl)phenyl]-2(1H)-isoquinolinecarboxamide

• Inchi： 1S/C23H27N3O2/c1-23(2,3)18-5-4-16-10-12-25(15-17(16)14-18)22(28)24-19-6-8-20(9-7-19)26-13-11-21(26)27/h4-9,14H,10-13,15H2,1-3H3,(H,24,28)
• InChI Key： PCZYBKFQRLTEKV-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(C(C)(C)C)=C2)CCN1C(NC1=CC=C(N2CCC2=O)C=C1)=O

Experimental Properties

• Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 652.4±55.0 °C(Predicted)
• pka: 12.22±0.70(Predicted)

Additional information on 7-(1,1-Dimethylethyl)-3,4-dihydro-N-[4-(2-oxo-1-azetidinyl)phenyl]-2(1H)-isoquinolinecarboxamide

7-(1,1-Dimethylethyl)-3,4-dihydro-N-[4-(2-oxo-1-azetidinyl)phenyl]-2(1H)-isoquinolinecarboxamide: A Comprehensive Overview

The compound with CAS No. 1946335-75-6, known as 7-(1,1-Dimethylethyl)-3,4-dihydro-N-[4-(2-oxo-1-azetidinyl)phenyl]-2(1H)-isoquinolinecarboxamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are well-known for their diverse biological activities. The isoquinoline core structure is a key feature of this molecule, contributing to its potential therapeutic applications.

Recent studies have highlighted the importance of isoquinoline derivatives in drug discovery, particularly in the development of anticancer agents. The 7-(1,1-Dimethylethyl) substituent in this compound suggests a possible role in modulating the molecule's pharmacokinetic properties, such as absorption and bioavailability. Additionally, the presence of the azetidinyl group indicates potential interactions with cellular targets, making this compound a promising candidate for further investigation.

The synthesis of 7-(1,1-Dimethylethyl)-3,4-dihydro-N-[4-(2-oxo-1-azetidinyl)phenyl]-2(1H)-isoquinolinecarboxamide involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed strategies such as Suzuki coupling and Stille coupling to construct the isoquinoline framework. The incorporation of the dimethylethyl group was achieved through Friedel-Crafts alkylation, while the azetidinyl moiety was introduced via nucleophilic substitution reactions. These methods ensure high purity and structural integrity of the final product.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical models. Studies conducted in 2023 demonstrated its ability to inhibit key enzymes involved in cancer progression, such as cyclin-dependent kinases (CDKs). The N-[4-(2-oxo-1-azetidinyl)phenyl] group plays a critical role in binding to these enzymes, thereby suppressing their activity. Furthermore, this compound exhibits selective toxicity towards cancer cells while sparing normal cells, which is a desirable trait for anticancer drugs.

The di-hydro isoquinoline structure within this compound contributes to its stability and solubility properties. These attributes are crucial for its potential use as an oral medication. Recent advancements in nanotechnology have enabled researchers to formulate this compound into lipid nanoparticles (LNPs), enhancing its delivery efficiency and reducing systemic toxicity.

In terms of therapeutic applications, 7-(1,1-Dimethylethyl)-3,4-dihydro-N-[4-(2-oxo-1-azetidinyl)phenyl]-2(1H)-isoquinolinecarboxamide holds promise for treating various malignancies, including breast and prostate cancers. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results indicate favorable pharmacokinetics and tolerability profiles.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies reveal that the dimethylethyl group enhances hydrophobic interactions with the enzyme's active site, while the azetidinyl moiety forms hydrogen bonds with critical residues. Such interactions are essential for maintaining high-affinity binding and potent biological activity.

The development of 7-(1,1-Dimethylethyl)-3,4-dihydro-N-[4-(2-oxo-1-azetidinyl)phenyl]-2(1H)-isoquinolinecarboxamide represents a significant milestone in isoquinoline-based drug design. Its unique combination of structural features and biological activities positions it as a leading candidate for future therapeutic interventions. As research continues to unfold, this compound may pave the way for innovative treatments targeting various diseases.